N'-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C21H15ClN2O3
• Molecular Weight: 378.8 g/mol
• IUPAC Name: N-[(Z)-(5-chloro-2-methoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C21H15ClN2O3/c1-26-18-9-7-15(22)10-14(18)12-23-24-21(25)20-11-17-16-5-3-2-4-13(16)6-8-19(17)27-20/h2-12H,1H3,(H,24,25)/b23-12-
• InChI Key: NGIXOCBCPMWXSR-FMCGGJTJSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)/C=N\NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• SMILES: COC1=C(C=C(C=C1)Cl)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43

Description

Naphtho[2,1-b]furan-2-carbohydrazide is a heterocyclic compound that has been widely studied for its potential pharmacological applications. One of its derivatives, N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, has been of particular interest due to its unique chemical structure and promising biological activities. In

Scientific Research Applications

N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential pharmacological applications. It has been shown to exhibit significant antimicrobial activity against a variety of bacterial and fungal strains. Additionally, it has been found to possess potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis and asthma.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of various enzymes and signaling pathways involved in oxidative stress and inflammation. It has also been suggested that the compound may act as a free radical scavenger, thereby reducing oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and pro-inflammatory cytokines in vitro. In animal studies, the compound has been shown to reduce inflammation and oxidative stress in various tissues and organs. Additionally, it has been found to improve glucose metabolism and lipid profile in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is its broad spectrum antimicrobial activity. This makes it a potential candidate for the development of new antibiotics. Additionally, its potent antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. One potential direction is the development of new derivatives with improved pharmacological properties. Another direction is the investigation of the compound's potential as a chemopreventive agent against various types of cancer. Additionally, the compound's mechanism of action and its effects on various signaling pathways and enzymes involved in oxidative stress and inflammation could be further elucidated. Finally, the compound's efficacy and safety in human clinical trials could be evaluated for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis method for N-(5-chloro-2-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 5-chloro-2-methoxybenzaldehyde and naphtho[2,1-b]furan-2-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The purity of the compound is confirmed by various spectroscopic techniques such as NMR and IR spectroscopy.